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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399

An In-depth Technical Guide on the Physical Properties of (R)-(-)-2-Methylglutaric Acid

This guide provides a comprehensive overview of the core physical properties of (R)-(-)-2-
Methylglutaric Acid, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy comparison and understanding of
its physicochemical characteristics.

Quantitative Physical Properties

The physical properties of (R)-(-)-2-Methylglutaric Acid are summarized in the table below.
These properties are crucial for its application in synthesis, formulation, and metabolic studies.
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Property Value Source(s)
Molecular Formula CeH1004 [1112]
Molecular Weight 146.14 g/mol [1][2]
CAS Number 1115-81-7 [1][2]
Appearance White or off-white crystalline 1]

powder
Melting Point 80-84°C [1]
83 °C [3]
Boiling Point 332.7£0.0 °C (Predicted) [3]

214-215 °C at 22 mmHg (for

[4]
the racemate)

) ) [0]2%/D = -20 to -22° (c=5in
Optical Rotation [1]
H20)

Water: Soluble[4], 908
mg/mL[5][6] DMF: 20
mg/mL[4][7] DMSO: 16
Solubility mg/mL[4][7] Ethanol: Slightly [3][4][5]116][7]
soluble[4][7] PBS (pH 7.2): 10
mg/mL[4][7] Chloroform:
Slightly soluble (Sonicated)[3]

pKa 4.57 £ 0.10 (Predicted) [31[4]

3.89 (Strongest Acidic,

Predicted) [5109]

Density 1.246 + 0.06 g/cm3 (Predicted) [3]

1.33 g/cm3 at 20 °C (for the

racemate)

Experimental Protocols
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Detailed experimental methodologies for determining the key physical properties of (R)-(-)-2-
Methylglutaric Acid are outlined below. These represent standard laboratory procedures.

Determination of Melting Point

The melting point is determined using a capillary melting point apparatus. A small, dry sample
of the crystalline powder is packed into a thin-walled capillary tube. The tube is placed in the
heating block of the apparatus, and the temperature is raised at a slow, controlled rate. The
melting point range is recorded from the temperature at which the first drop of liquid appears to
the temperature at which the entire sample has melted.

Measurement of Optical Rotation

Optical rotation is measured using a polarimeter.[10]

o Sample Preparation: A solution of (R)-(-)-2-Methylglutaric Acid is prepared by accurately
weighing the solid and dissolving it in a specific volume of a suitable solvent (e.g., water) to a
known concentration.[1]

» Polarimeter Setup: The polarimeter is calibrated using a blank (the pure solvent). The light
source, typically a sodium D-line (589 nm), is passed through a polarizer.[10]

e Measurement: The prepared solution is placed in a sample tube of a known path length (in
decimeters). The plane-polarized light passes through the sample, and the angle of rotation
(a) is measured by a second polarizer (the analyzer).[10]

o Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula:[10]
[11] [a] = a/ (c x I) where:

o qais the observed rotation in degrees.
o cis the concentration in g/mL.

o |is the path length of the sample tube in decimeters.

Determination of Solubility
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The solubility of (R)-(-)-2-Methylglutaric Acid in various solvents is determined by adding
increasing amounts of the solid to a known volume of the solvent at a constant temperature.
The mixture is stirred until no more solid dissolves, indicating a saturated solution. The
concentration of the dissolved solid is then determined gravimetrically or by a suitable
analytical technique like HPLC.

Spectral Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a high-field NMR spectrometer. A deuterated solvent is used to dissolve the sample. The
chemical shifts, multiplicity, and integration of the peaks provide detailed information about
the molecular structure.[5]

e Mass Spectrometry (MS): Mass spectral data is obtained using techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS).[5] This analysis provides the mass-to-charge ratio of the molecule
and its fragments, confirming the molecular weight.[5][12]

« Infrared (IR) Spectroscopy: An IR spectrum is obtained by passing infrared radiation through
a sample. The absorption of specific frequencies of IR radiation corresponds to the
vibrational frequencies of the chemical bonds in the molecule, allowing for the identification
of functional groups.

Visualizations

The following diagrams illustrate key experimental workflows and conceptual relationships
relevant to the physical properties of (R)-(-)-2-Methylglutaric Acid.
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Sample Preparation

Weigh (R)-(-)-2-Methylglutaric Acid Workflow for Determining Specific Optical Rotation

:

Dissolve in Solvent (e.g., H20)

l Polarimetry Measurement

Record Concentration (c) Calibrate Polarimeter with Blank

:

e ¥ Fill Sample Tube (known length, )

:

Measure Observed Rotation (o)

Calculation

Click to download full resolution via product page

Caption: Workflow for Determining Specific Optical Rotation
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Compound Identity

(R)-(-)-2-Methylglutaric Acid Relationship of Physical Properties and Experimental Methods
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Melting Point (Boiling Point) (Solubility) Optical Rotation) pKa

Experimental Determination

y A4 y
Capillary Method W Saturation Method W W

Click to download full resolution via product page

Caption: Relationship of Physical Properties and Experimental Methods

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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